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Compound of Interest

Compound Name: Losartan-d3

CAS No.: 1030936-74-3

Cat. No.: B13402927

Get Quote

Application: Stable Isotope Internal Standard for Bioanalytical Quantitation[1][2]

Executive Summary
Losartan-d3 (CAS 1030936-74-3) is the deuterium-labeled analog of the angiotensin II

receptor antagonist Losartan.[1] It serves as the critical Internal Standard (IS) in LC-MS/MS

assays, correcting for variations in extraction efficiency, ionization suppression (matrix effects),

and injection volume.[1]

This guide details the physicochemical profile, mass spectrometric behavior, and validated

experimental protocols for utilizing Losartan-d3 in pharmacokinetic (PK) and therapeutic drug

monitoring (TDM) workflows.

Chemical Identity & Physicochemical Profile[1][2][3][4]
[5][6]
Losartan-d3 is chemically distinct from its native parent due to the incorporation of three

deuterium atoms on the terminal methyl group of the butyl side chain. This specific labeling site
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is metabolically stable and minimizes the "deuterium isotope effect" on chromatographic

retention time, ensuring co-elution with the analyte.

Property Specification

Chemical Name

2-(Butyl-4,4,4-d3)-4-chloro-1-[[2'-(1H-tetrazol-5-

yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-

methanol

CAS Number 1030936-74-3

Molecular Formula

Molecular Weight 425.93 g/mol (Free Acid)

Isotopic Purity 99% Deuterium

Solubility
Soluble in Methanol, DMSO; Slightly soluble in

Acetonitrile

pKa ~4.9 (Tetrazole), ~3.2 (Imidazole)

Appearance Off-white to light brown crystalline solid

Storage -20°C, Hygroscopic, Protect from Light

Mass Spectrometry & Isotopic Mechanism
3.1 Ionization and Fragmentation Logic
Losartan-d3 is analyzed via Electrospray Ionization (ESI) in Positive Mode.[1] The

fragmentation pattern is critical for establishing selective Multiple Reaction Monitoring (MRM)

transitions.

Precursor Ion (

): 426.2 m/z[1]

Primary Fragment: The collision-induced dissociation (CID) typically cleaves the bond

between the imidazole nitrogen and the biphenyl-methyl group.[1]
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Daughter Ion A (Biphenyl-Tetrazole): The charge is retained on the biphenyl-tetrazole

fragment.[1] Since the deuterium label is on the butyl chain (attached to the imidazole),

this fragment does not carry the label. Its mass remains 207.1 m/z.[1]

Daughter Ion B (Imidazole-Butyl): If the imidazole fragment is monitored, the mass shifts

from ~180 (native) to 183.1 m/z (labeled).[1]

Recommended MRM Transitions:

Native Losartan:

Losartan-d3 (IS):

[1]

Technical Note: While the daughter ion mass (207.[1][3][4]1) is the same for both native and IS,

the parent masses differ by 3 Da. This separation at Q1 (Quadrupole 1) ensures specificity.[1]

3.2 Fragmentation Pathway Diagram

Losartan-d3 Precursor
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(CID)
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Product Ion B
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(Contains D3)

 Minor Pathway
(Alternative)
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Caption: MS/MS fragmentation pathway showing the origin of the 207.1 m/z product ion used

for quantification.
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Experimental Protocol: LC-MS/MS Workflow
This protocol outlines a validated method for extracting Losartan from human plasma using

Losartan-d3 as the IS.[1]

4.1 Stock Solution Preparation
Primary Stock (1 mg/mL): Weigh 1.0 mg of Losartan-d3 into a 1.5 mL amber glass vial (light

sensitive). Dissolve in 1.0 mL of HPLC-grade Methanol.

Working IS Solution (500 ng/mL): Dilute the primary stock 1:2000 in 50% Methanol/Water.

Storage: Store stocks at -20°C. Stable for up to 3 months.

4.2 Sample Extraction (Protein Precipitation)
Matrix: Human Plasma (

EDTA).[1]

Step 1: Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.

Step 2: Add 10 µL of Working IS Solution (Losartan-d3).[1] Vortex gently.

Step 3: Add 150 µL of cold Acetonitrile (precipitating agent).

Step 4: Vortex vigorously for 30 seconds.

Step 5: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Step 6: Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of 0.1%

Formic Acid in water (to match mobile phase).

4.3 Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,

2.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water.[1]
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Mobile Phase B: Acetonitrile.[1][5]

Gradient:

0.0 - 0.5 min: 10% B[1]

0.5 - 3.0 min: 10%

90% B[1]

3.0 - 4.0 min: 90% B[1]

4.1 min: Re-equilibrate to 10% B.

Flow Rate: 0.4 mL/min.[1]

4.4 Analytical Workflow Diagram
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Caption: End-to-end bioanalytical workflow for Losartan quantification.
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Handling, Storage, & Safety
Light Sensitivity: Losartan and its deuterated analogs are photosensitive. All procedures

should be performed under yellow light or using amber glassware.[1]

Isotopic Stability: The deuterium labels on the butyl chain are non-exchangeable in aqueous

media, ensuring the label remains intact during extraction and LC runs.

Safety: Treat as a hazardous chemical.[1] Wear nitrile gloves and safety glasses. Losartan is

a potent antihypertensive; avoid inhalation of powder.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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